1-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol

• IUPAC Name: 1-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-4-yl]pyrrolidin-3-ol
• InChI: InChI=1S/C16H23FN2O3S/c1-12-10-15(2-3-16(12)17)23(21,22)19-8-4-13(5-9-19)18-7-6-14(20)11-18/h2-3,10,13-14,20H,4-9,11H2,1H3
• InChI Key: HCIDLYVYSPGJDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)N3CCC(C3)O)F
• Molecular Formula: C16H23FN2O3S
• Molecular Weight: 342.4 g/mol

Description

The compound “1-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol” is a complex organic molecule. It contains a piperidine ring and a pyrrolidine ring, both of which are common structures in many pharmaceuticals. The molecule also contains a sulfonyl group attached to a fluoromethylphenyl group, which could potentially contribute to its reactivity or biological activity.

Scientific Research Applications

Novel Imaging Agents in Cancer Diagnosis

• Non-Invasive Measurement of Pyruvate Kinase M2 in Glioma : The compound 1-((2-fluoro-6-(fluoro-[18F])phenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperazine ([18F]DASA-23) is developed for measuring pyruvate kinase M2 levels by positron emission tomography (PET). This enzyme is crucial in tumor metabolism and is preferentially expressed by glioblastoma cells, making it an important biomarker for cancer glycolytic reprogramming. The first human studies showed that [18F]DASA-23 is promising for the non-invasive delineation of low-grade and high-grade gliomas based on aberrantly expressed PKM2, indicating potential applications of related compounds in cancer diagnosis (Patel et al., 2019).

Biodistribution and Dosimetry Studies

• Safety and Biodistribution of PET Radiopharmaceuticals : Another study on the safety, biodistribution, and radiation dosimetry of [18F]DASA-23 in healthy volunteers highlights the utility of such compounds in safely evaluating pyruvate kinase M2 levels. The study supports the ongoing evaluation of [18F]DASA-23 for visualizing intracranial malignancies, showcasing the broader potential of fluorinated compounds in enhancing diagnostic accuracy for various cancers (Beinat et al., 2020).

Research on Metabolism and Disposition

• Investigation of Metabolic Pathways : Studies also explore the disposition and metabolism of compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), which share structural similarities with the queried compound. These studies provide insights into how such substances are metabolized and eliminated in humans, contributing to the development of safer and more effective therapeutic agents (Renzulli et al., 2011).

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring, which is a common structural motif in many biologically active compounds . Pyrrolidine derivatives have been found to interact with a variety of targets, including enzymes, receptors, and ion channels .

Mode of Action

The mode of action would depend on the specific target the compound interacts with. Generally, compounds with a pyrrolidine ring can act as inhibitors, activators, or modulators of their target proteins .

Biochemical Pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Pyrrolidine derivatives have been involved in a wide range of biochemical processes, including signal transduction, metabolic pathways, and cell cycle regulation .

Result of Action

The molecular and cellular effects of the compound would depend on its specific targets and mode of action. Pyrrolidine derivatives have been associated with a variety of effects, including anti-inflammatory, analgesic, and anticancer activities .